Cas no 1131148-25-8 (tert-Butyl N-(1H-1,2,3-benzotriazol-1-ylmethyl)-N-methylcarbamate)

• Product Name: tert-Butyl N-(1H-1,2,3-benzotriazol-1-ylmethyl)-N-methylcarbamate
• CAS No: 1131148-25-8
• MF: C₁₃H₁₈N₄O₂
• MW: 262.307622432709
• CID: 4572335
• Update Time: 2025-10-30

tert-Butyl N-(1H-1,2,3-benzotriazol-1-ylmethyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl N-(1H-1,2,3-benzotriazol-1-ylmethyl)-N-methylcarbamate

• Inchi： 1S/C13H18N4O2/c1-13(2,3)19-12(18)16(4)9-17-11-8-6-5-7-10(11)14-15-17/h5-8H,9H2,1-4H3
• InChI Key： SRRNRVDPACOLTC-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CN1C2=CC=CC=C2N=N1)C

Additional information on tert-Butyl N-(1H-1,2,3-benzotriazol-1-ylmethyl)-N-methylcarbamate

Research Brief on tert-Butyl N-(1H-1,2,3-benzotriazol-1-ylmethyl)-N-methylcarbamate (CAS: 1131148-25-8)

The compound tert-Butyl N-(1H-1,2,3-benzotriazol-1-ylmethyl)-N-methylcarbamate (CAS: 1131148-25-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzotriazole and carbamate functional groups, serves as a versatile intermediate in the synthesis of biologically active compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of protease inhibitors and other therapeutic agents targeting infectious diseases and cancer.

A study published in the Journal of Medicinal Chemistry (2023) investigated the role of tert-Butyl N-(1H-1,2,3-benzotriazol-1-ylmethyl)-N-methylcarbamate as a key building block in the synthesis of novel HIV-1 protease inhibitors. The researchers utilized a multi-step synthetic route, incorporating this compound to enhance the stability and bioavailability of the final drug candidates. The results demonstrated a significant improvement in inhibitory activity against HIV-1 protease, with IC50 values in the low nanomolar range. This highlights the compound's potential in addressing drug resistance challenges in antiviral therapy.

In another recent development, a research team from the University of Cambridge reported the use of this compound in the design of covalent inhibitors for SARS-CoV-2 main protease (Mpro). The study, published in Nature Communications (2024), detailed how the benzotriazole moiety of tert-Butyl N-(1H-1,2,3-benzotriazol-1-ylmethyl)-N-methylcarbamate facilitated selective targeting of the viral protease's active site. The resulting inhibitors exhibited potent antiviral activity in vitro, with minimal cytotoxicity, suggesting promising avenues for COVID-19 treatment development.

Beyond infectious diseases, applications in oncology have also emerged. A 2024 study in Bioorganic & Medicinal Chemistry Letters explored the compound's utility in synthesizing small-molecule inhibitors of protein-protein interactions involved in cancer signaling pathways. The researchers successfully modified the carbamate group to achieve selective binding to MDM2, a key regulator of the tumor suppressor p53. This approach yielded compounds with enhanced cellular permeability and in vivo efficacy in xenograft models.

The synthetic versatility of tert-Butyl N-(1H-1,2,3-benzotriazol-1-ylmethyl)-N-methylcarbamate has been further demonstrated in recent methodological advances. A 2023 paper in Organic Letters presented a novel, scalable synthesis route for this compound, achieving an 85% overall yield through optimized reaction conditions. This development addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical applications.

Looking forward, the unique chemical properties of tert-Butyl N-(1H-1,2,3-benzotriazol-1-ylmethyl)-N-methylcarbamate continue to inspire innovative research directions. Current investigations focus on its potential in targeted protein degradation (PROTACs) and as a photoaffinity labeling reagent for chemoproteomics studies. These applications leverage the compound's ability to form stable covalent interactions with biological targets while maintaining synthetic flexibility for further modifications.